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Introduction

Fisogatinib, also known as BLU-554, is a potent, selective, and orally bioavailable inhibitor of
Fibroblast Growth Factor Receptor 4 (FGFR4).[1][2][3] It functions as an irreversible covalent
inhibitor, binding to a unique cysteine residue (Cys552) within the FGFR4 kinase domain.[4]
This high degree of selectivity makes Fisogatinib a valuable tool for investigating FGFR4-
driven signaling pathways, particularly in hepatocellular carcinoma (HCC) where the FGF19-
FGFRA4 signaling axis is often aberrantly activated.[5][6][7] These application notes provide
detailed protocols for the proper dissolution and use of Fisogatinib in cell culture experiments
to ensure reliable and reproducible results.

Chemical Properties and Solubility

Proper dissolution is critical for the accurate application of Fisogatinib in in vitro studies.
Fisogatinib is a solid, white to light yellow powder.[1] Its solubility in common laboratory
solvents is a key consideration for stock solution preparation. The compound is readily soluble
in Dimethyl Sulfoxide (DMSO) but has limited solubility in ethanol and is insoluble in water.[2][3]
For optimal results, it is highly recommended to use fresh, anhydrous DMSO, as the
hygroscopic nature of DMSO can lead to the absorption of moisture, which significantly
reduces the solubility of Fisogatinib.[1][2]

Quantitative Data Summary
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Property Value Source
Molecular Weight 503.38 g/mol [1]8]
Chemical Formula C24H24Cl2N40Oa4 [1][8]

CAS Number

1707289-21-1

[1]

Solubility in DMSO

up to 100 mg/mL (~198.66
mM)

[1](2]

Solubility in Ethanol

2 mg/mL (~3.97 mM)

[2](9]

Solubility in Water

Insoluble

[2](3]

Appearance

White to light yellow solid

[1]

Signaling Pathway Inhibition

Fisogatinib exerts its biological effect by inhibiting the FGFRA4 signaling pathway. In certain

cancers, such as HCC, overexpression of the ligand FGF19 leads to the activation of its

receptor, FGFRA4.[5][6] This activation triggers downstream signaling cascades, including the

AKT pathway, which promotes tumor cell proliferation and survival.[10][11] Fisogatinib

selectively binds to and blocks FGFR4, thereby inhibiting this oncogenic signaling.[5]
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Figure 1. Mechanism of Fisogatinib action on the FGF19/FGFR4 signaling pathway.

Experimental Protocols

Preparation of Fisogatinib Stock Solution (10 mM in
DMSO)
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for cell culture experiments.

Materials:

Fisogatinib powder (MW: 503.38 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, use the following
calculation:

o Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL)*503.38 g/mol * (1000 mg /1 g) =5.03
mg

Weighing: Carefully weigh out approximately 5.03 mg of Fisogatinib powder and place it
into a sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the Fisogatinib powder.[1]

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If
dissolution is slow, gentle warming in a water bath or brief sonication can be used to aid the
process.[1][2] Visually inspect the solution to ensure there are no visible particles.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. Store the aliquots at -20°C for up to one year or at -80°C for up
to two years.[1][2] This practice is crucial to prevent degradation from repeated freeze-thaw
cycles.

Preparation of Working Solutions for Cell Culture
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Working solutions should be prepared fresh for each experiment by diluting the high-
concentration stock solution into cell culture medium.

Materials:

e 10 mM Fisogatinib stock solution in DMSO
o Appropriate sterile cell culture medium

« Sterile tubes for dilution

Procedure:

» Determine Final Concentration: Decide on the final concentration of Fisogatinib required for
your experiment. For example, a final concentration of 1 uM is often used in cell-based
assays.[2][3]

o Serial Dilution: Perform serial dilutions of the 10 mM stock solution in sterile cell culture
medium to achieve the desired final concentration.

o Example for 1 pM final concentration: Dilute the 10 mM stock solution 1:1000 in culture
medium. For instance, add 1 uL of the 10 mM stock solution to 999 uL of culture medium.

e Vehicle Control: It is critical to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the highest concentration of
Fisogatinib used, but without the drug. This accounts for any potential effects of the solvent
on the cells.

o Application to Cells: Mix the working solution gently by pipetting and add the appropriate
volume to your cell culture plates. Ensure even distribution across the wells.

 Incubation: Incubate the cells for the desired period as determined by your experimental
design. A typical incubation time can range from a few hours to several days.[2][3]
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Figure 2. Workflow for preparing and using Fisogatinib in cell culture.
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Storage and Stability

The stability of Fisogatinib is critical for obtaining consistent experimental outcomes.

Form Storage Temperature Duration
Powder -20°C 3 years
4°C 2 years

In DMSO -80°C 2 years
-20°C 1 year

Data sourced from MedchemExpress and Selleck Chemicals.[1][2]

To maintain compound integrity, avoid repeated freeze-thaw cycles of the stock solution by
preparing single-use aliquots.[1] Studies on other compounds stored in DMSO suggest that the
presence of water is a more significant factor in compound degradation than oxygen or
repeated freeze-thaw cycles, reinforcing the need for anhydrous solvent.[12][13]

Conclusion

Fisogatinib is a valuable research tool for studying FGFR4-dependent signaling. By following
these detailed protocols for dissolution, storage, and application in cell culture, researchers can
ensure the integrity of the compound and achieve accurate and reproducible experimental
results. Always include appropriate vehicle controls to account for any solvent-induced effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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